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Compound of Interest

Compound Name: p-Bromomandelic acid, (+)-

CAS No.: 123484-90-2

Cat. No.: B1298556

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(+)-p-Bromomandelic acid, a chiral aromatic α-hydroxy acid, is a compound of significant

interest in the fields of organic synthesis and pharmaceutical development. Its importance

stems primarily from its application as a chiral resolving agent, facilitating the separation of

enantiomeric mixtures of various compounds, particularly amines. This technical guide provides

a comprehensive overview of the structure, chemical properties, synthesis, and key

applications of (+)-p-Bromomandelic acid, with a focus on providing practical information for

researchers and professionals in the chemical and pharmaceutical sciences.

Structure and Chemical Identity
(+)-p-Bromomandelic acid, systematically named (R)-2-(4-bromophenyl)-2-hydroxyacetic acid,

is a derivative of mandelic acid with a bromine atom substituted at the para position of the
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phenyl ring. The "(+)" designation indicates that it is the dextrorotatory enantiomer, rotating

plane-polarized light to the right.

Chemical Structure:

Caption: Chemical Structure of (+)-p-Bromomandelic Acid.

Physicochemical Properties
A summary of the key physicochemical properties of p-bromomandelic acid is presented in the

table below. It is important to note that some reported values may correspond to the racemic

mixture.
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Property Value Reference

IUPAC Name
2-(4-bromophenyl)-2-

hydroxyacetic acid
[1][2]

Synonyms
4-Bromomandelic acid, p-

Bromomandelic acid
[1]

CAS Number

6940-50-7 (for racemic),

specific for (+) not readily

available

[1][3]

Molecular Formula C₈H₇BrO₃ [1]

Molecular Weight 231.04 g/mol [1][4]

Appearance
White to beige crystalline

powder or flakes
[3][5]

Melting Point 116-118 °C (lit.) [3][4]

Boiling Point 397.5 ± 27.0 °C (Predicted) [3]

Solubility

Slightly soluble in water.

Soluble in ethanol, ether,

acetic acid, hot benzene, and

hot chloroform.

[3]

pKa 3.14 ± 0.10 (Predicted) [3]

Optical Rotation

Specific value for (+)-p-

Bromomandelic acid is not

consistently reported, but for

(+)-Mandelic acid, it is +158°.

[2]

Synthesis and Chiral Resolution
The synthesis of racemic p-bromomandelic acid is typically achieved through the bromination

of mandelic acid or from p-bromoacetophenone.[3] The enantiomerically pure (+)-p-

bromomandelic acid is then obtained through chiral resolution of the racemic mixture. This

process involves the formation of diastereomeric salts with a chiral base, followed by
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separation of the diastereomers based on differences in their solubility, and subsequent

regeneration of the desired enantiomer.

Experimental Protocol: Chiral Resolution of (±)-p-
Bromomandelic Acid
This protocol outlines a general procedure for the chiral resolution of racemic p-bromomandelic

acid using a chiral amine as the resolving agent.

Materials:

(±)-p-Bromomandelic acid

Chiral amine (e.g., (+)-cinchonine, (-)-brucine, or a synthetic chiral amine)

Methanol (or another suitable solvent)

Hydrochloric acid (HCl), 1 M

Diethyl ether

Sodium sulfate (Na₂SO₄), anhydrous

Standard laboratory glassware (flasks, beakers, funnel, etc.)

Filtration apparatus (Buchner funnel, vacuum flask)

Rotary evaporator

Polarimeter

Procedure:

Diastereomeric Salt Formation:

Dissolve an equimolar amount of (±)-p-bromomandelic acid and the chosen chiral amine

in a minimal amount of hot methanol.
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Allow the solution to cool slowly to room temperature. The less soluble diastereomeric salt

will start to crystallize.

Further cool the mixture in an ice bath to maximize crystallization.

Separation of Diastereomers:

Collect the crystallized diastereomeric salt by vacuum filtration and wash it with a small

amount of cold methanol.

The filtrate contains the more soluble diastereomer.

Purification of the Diastereomeric Salt:

Recrystallize the collected salt from a minimal amount of hot methanol to improve its

diastereomeric purity. Repeat this step until a constant melting point and optical rotation

are achieved.

Regeneration of (+)-p-Bromomandelic Acid:

Suspend the purified diastereomeric salt in water and add 1 M HCl until the solution is

acidic (pH ~1-2). This will protonate the chiral amine and liberate the free (+)-p-

bromomandelic acid.

Extract the aqueous solution with diethyl ether (3 x volumes).

Combine the organic extracts and dry them over anhydrous sodium sulfate.

Filter off the drying agent and remove the solvent under reduced pressure using a rotary

evaporator to yield the enantiomerically enriched (+)-p-bromomandelic acid.

Analysis:

Determine the melting point of the product.

Measure the specific rotation using a polarimeter to confirm the enantiomeric purity.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1298556?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Chiral Resolution of (±)-p-Bromomandelic Acid
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Click to download full resolution via product page

Caption: Workflow for Chiral Resolution.
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Applications in Research and Drug Development
The primary application of (+)-p-bromomandelic acid is as a chiral resolving agent. Its acidic

nature allows it to form diastereomeric salts with racemic mixtures of chiral bases, such as

amines. The differing physical properties of these diastereomeric salts, particularly their

solubility, enable their separation by fractional crystallization. This is a crucial technique in the

synthesis of enantiomerically pure pharmaceuticals, where often only one enantiomer

possesses the desired therapeutic activity while the other may be inactive or even harmful.
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Application in Chiral Resolution of Amines

Racemic Amine
(R-NH₂ + S-NH₂)

Diastereomeric Salt Formation

(+)-p-Bromomandelic Acid
(R'-COOH)

Mixture of Diastereomers
(R-NH₃⁺ R'-COO⁻)
(S-NH₃⁺ R'-COO⁻)

Separation by
Fractional Crystallization

Separated Diastereomeric Salts

Liberation of Free Amines
(e.g., with base)

Enantiomerically Pure Amines
(R-NH₂ and S-NH₂)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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